Cas no 874219-31-5 (4-Fluoro-3-(pyrrolidine-1-carbonyl)phenylboronic acid)

• Product Name: 4-Fluoro-3-(pyrrolidine-1-carbonyl)phenylboronic acid
• CAS No: 874219-31-5
• MF: C₁₁H₁₃BFNO₃
• MW: 237.035226583481
• MDL: MFCD08235050
• CID: 709635
• PubChem ID: 44717537
• Update Time: 2024-10-26

4-Fluoro-3-(pyrrolidine-1-carbonyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Fluoro-3-(pyrrolidine-1-carbonyl)phenyl)boronic acid
• 4-Fluoro-3-(1-pyrrolidinylcarbonyl)benzeneboronic acid
• (4-Fluoro-3-(pyrrolidine-1-carbonyl)-phenyl)boronic acid
• [4-fluoro-3-(pyrrolidine-1-carbonyl)phenyl]boronic acid
• 4-Fluoro-3-(pyrrolidine-1-carbonyl)phenylboronic acid
• Boronic acid, B-[4-fluoro-3-(1-pyrrolidinylcarbonyl)phenyl]-
• 4-FLUORO-3-(PYRROLIDIN-1-YLCARBONYL)BENZENEBORONIC ACID
• 4-Fluoro-3-(1-pyrrolidinylcarbonyl)benzeneboronic acid, 98%
• 4-Fluoro-3-(pyrrolidin-1-ylcarbonyl)benzeneboronic acid 98%
• 4-Fluoro-3-(pyrrolidin-1-ylcarbonyl)benzeneboronicacid98%
• (5-Borono-2-fluorophenyl)carbonylpyrrolidine
• Boronic acid,B-[4-fluoro-3-(1-pyrrolidinylcarbonyl)phenyl]-
• 4-Fluoro-3-(pyrrolidine-1-carbonyl)benzeneboronic acid, 98%
• DTXSID50660219
• I12397
• CS-0174803
• 4-fluoro-3-pyrrolidine-1-carbonyl phenyl boronic acid
• AKOS015853301
• 874219-31-5
• 4-Fluoro-3-(pyrrolidine-1-carbonyl)phenylboronic acid, AldrichCPR
• BS-24136
• (4-Fluoro-3-(pyrrolidine-1-carbonyl)phenyl)boronicacid
• MFCD08235050

• MDL： MFCD08235050
• Inchi： 1S/C11H13BFNO3/c13-10-4-3-8(12(16)17)7-9(10)11(15)14-5-1-2-6-14/h3-4,7,16-17H,1-2,5-6H2
• InChI Key： AOICJNUBSAKHMW-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(F)C(C(N2CCCC2)=O)=C1)(O)O

Computed Properties

• Exact Mass: 237.09700
• Monoisotopic Mass: 237.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.32
• Melting Point: 152-154
• Boiling Point: 462.0±55.0 °C at 760 mmHg
• Flash Point: 233.2±31.5 °C
• Refractive Index: 1.569
• PSA: 60.77000
• LogP: -0.32060
• pka: 8.04±0.10(Predicted)

4-Fluoro-3-(pyrrolidine-1-carbonyl)phenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant/Keep Cold
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Ambient temperatures.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters